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Compound of Interest

Compound Name:
2-Chloro-5-

(trifluoromethyl)benzoic acid

Cat. No.: B1580723 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 2-Chloro-5-
(trifluoromethyl)benzoic Acid

For the attention of researchers, scientists, and drug development professionals, this document

provides a comprehensive overview of the safety and hazards associated with 2-Chloro-5-
(trifluoromethyl)benzoic acid. This guide is intended to foster a culture of safety and

responsible handling of this chemical compound in a laboratory and drug development setting.

Chemical Identity and Physicochemical Properties
2-Chloro-5-(trifluoromethyl)benzoic acid is a carboxylic acid building block.[1] It is a white to

off-white solid with the chemical formula C₈H₄ClF₃O₂ and a molecular weight of 224.56 g/mol .

[1][2]
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Identifier Value

CAS Number 657-06-7[1][2][3]

Linear Formula ClC₆H₃(CF₃)CO₂H[1][2]

Molecular Weight 224.56[1][2]

Appearance White to off-white solid[4]

Melting Point 93-96 °C[1][4]

Boiling Point 270.4±40.0 °C (Predicted)[4]

Density 1.523±0.06 g/cm³ (Predicted)[4]

pKa 2.45±0.25 (Predicted)[4]

Storage Temperature Room Temperature, sealed in dry conditions[4]

Chemical Structure:

Caption: Chemical structure of 2-Chloro-5-(trifluoromethyl)benzoic acid.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 2-Chloro-5-(trifluoromethyl)benzoic acid is classified as a hazardous substance.[3]

GHS Classification:

Skin Irritation (Category 2): H315 - Causes skin irritation.[3][5]

Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[3][5]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: H335 -

May cause respiratory irritation.[3][5]

Signal Word: Warning[3]

Hazard Pictogram:
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Caption: GHS Hazard Pictogram for Irritation.

Potential Health Effects:

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6]

Skin: May be harmful if absorbed through the skin and causes skin irritation.[6]

Eyes: Causes serious eye irritation.[3][6]

Ingestion: May be harmful if swallowed.[6]

To the best of current knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[6] No component of this product at levels greater than or equal to

0.1% is identified as a carcinogen or potential carcinogen by IARC, ACGIH, NTP, or OSHA.[5]

[7]

First Aid Measures
In the event of exposure, prompt and appropriate first aid is crucial. Always consult a physician

and show them the safety data sheet.[6]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Consult a physician.[3][6][8]

Skin Contact

Immediately wash off with soap and plenty of

water. Take off contaminated clothing and wash

it before reuse. If skin irritation persists, seek

medical advice/attention.[3][6][8][9]

Eye Contact

Rinse cautiously and thoroughly with plenty of

water for at least 15 minutes, including under

the eyelids. Remove contact lenses if present

and easy to do. Continue rinsing and consult a

physician.[3][6][8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[6][8]

Safe Handling and Storage
Handling:

Avoid all personal contact, including inhalation.[10]

Use only in a well-ventilated area or outdoors.[3] Provide appropriate exhaust ventilation

where dust is formed.[6]

Avoid formation of dust and aerosols.[6]

Wear appropriate personal protective equipment (PPE).[3]

Wash hands and any exposed skin thoroughly after handling.[3][9]

Do not eat, drink, or smoke when using this product.[11]
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Storage:

Store in a cool, dry, and well-ventilated place.[3][6]

Keep the container tightly closed.[3][6]

Store locked up.[3]

Store away from incompatible materials such as strong oxidizing agents.[12]

Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to minimize exposure risk.

Protection Type Specification

Eye/Face Protection
Use safety glasses with side-shields or goggles

conforming to EN166 or NIOSH standards.[5][6]

Skin Protection

Handle with chemical-resistant gloves. Dispose

of contaminated gloves after use in accordance

with good laboratory practices. Wear protective

clothing.[5][6][13]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use type OV/AG/P99

(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[6]

PPE Workflow:
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Entering Work Area

don_gloves

1. Don Gloves

Exiting Work Area

don_eyewear

2. Don Eye Protection

don_respirator

3. Don Respirator (if needed)

handling_procedure

4. Proceed with Handling

doff_gloves

1. Doff Gloves

doff_eyewear

2. Doff Eye Protection

doff_respirator

3. Doff Respirator

wash_hands

4. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.
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Accidental Release Measures
Personal Precautions:

Use personal protective equipment.[6]

Ensure adequate ventilation.[6]

Evacuate personnel to safe areas.[6]

Avoid breathing dust, vapors, mist, or gas.[6]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[8]

Do not let the product enter drains.[5][6] Discharge into the environment must be avoided.[7]

[8]

Methods for Containment and Cleaning Up:

Pick up and arrange disposal without creating dust.[6]

Sweep up and shovel the material.[6]

Keep in suitable, closed containers for disposal.[6][9]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national regulations.

[3][7] Chemical waste generators must determine whether a discarded chemical is classified as

a hazardous waste.[14][15] It is advisable to consult the supplier of the material.[10] Do not

allow wash water from cleaning or process equipment to enter drains.[10]

Reactivity and Stability
Chemical Stability: The product is stable under normal ambient conditions of temperature

and pressure.[5][7]
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Conditions to Avoid: Incompatible products and excess heat.[16]

Incompatible Materials: Strong acids and oxidizing materials.[5]

Hazardous Decomposition Products: Under fire conditions, hazardous combustion gases or

vapors may be released, including carbon oxides, and halogenated hydrogen gas.[5]

Hazardous Polymerization: Will not occur.[5][16]

Toxicological Information
While comprehensive toxicological data is not available, the primary hazards are irritation to the

skin, eyes, and respiratory system.[3][6] The chemical, physical, and toxicological properties

have not been thoroughly investigated.[6][14][17]

Conclusion
2-Chloro-5-(trifluoromethyl)benzoic acid is a valuable chemical intermediate that requires

careful handling due to its irritant properties. Adherence to the safety protocols outlined in this

guide, including the consistent use of appropriate personal protective equipment and proper

engineering controls, is paramount to ensuring the safety of all laboratory and drug

development personnel. A thorough understanding of the potential hazards and the

implementation of robust safety procedures are the cornerstones of responsible chemical

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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